Cas no 1785456-50-9 (tert-butyl 2-1-(methylamino)cyclopropylpiperidine-1-carboxylate)

Tert-butyl 2-(1-(methylamino)cyclopropyl)piperidine-1-carboxylate is a specialized organic compound featuring a cyclopropane-substituted piperidine core with a tert-butoxycarbonyl (Boc) protecting group and a methylamino substituent. This structure makes it a valuable intermediate in pharmaceutical synthesis, particularly for the development of bioactive molecules targeting central nervous system (CNS) disorders or enzyme modulation. The Boc group enhances stability during synthetic processes, while the cyclopropane ring contributes to conformational rigidity, potentially improving binding affinity in drug candidates. Its well-defined stereochemistry and functional group compatibility allow for precise modifications in medicinal chemistry applications. The compound is typically handled under controlled conditions due to its sensitivity to strong acids or bases.
tert-butyl 2-1-(methylamino)cyclopropylpiperidine-1-carboxylate structure
1785456-50-9 structure
Product Name:tert-butyl 2-1-(methylamino)cyclopropylpiperidine-1-carboxylate
CAS No:1785456-50-9
MF:C14H26N2O2
MW:254.368443965912
CID:5103177
PubChem ID:84708287
Update Time:2025-06-13

tert-butyl 2-1-(methylamino)cyclopropylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-(1-(methylamino)cyclopropyl)piperidine-1-carboxylate
    • tert-butyl 2-[1-(methylamino)cyclopropyl]piperidine-1-carboxylate
    • tert-butyl 2-1-(methylamino)cyclopropylpiperidine-1-carboxylate
    • Inchi: 1S/C14H26N2O2/c1-13(2,3)18-12(17)16-10-6-5-7-11(16)14(15-4)8-9-14/h11,15H,5-10H2,1-4H3
    • InChI Key: AARGIXJFZYNKIA-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCCC1C1(CC1)NC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 318
  • XLogP3: 2
  • Topological Polar Surface Area: 41.6

tert-butyl 2-1-(methylamino)cyclopropylpiperidine-1-carboxylate Pricemore >>

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Additional information on tert-butyl 2-1-(methylamino)cyclopropylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(1-(methylamino)cyclopropyl)piperidine-1-carboxylate (CAS No. 1785456-50-9)

The compound tert-butyl 2-(1-(methylamino)cyclopropyl)piperidine-1-carboxylate (CAS No. 1785456-50-9) is a specialized cyclopropyl-piperidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique tert-butyl carbamate and methylamino-cyclopropyl moieties make it a versatile intermediate for drug discovery, particularly in the development of central nervous system (CNS) targeting molecules. Recent studies highlight its relevance in modulating G-protein-coupled receptors (GPCRs), a hot topic in neuroscience and oncology research.

In the context of AI-driven drug design, this compound has garnered attention due to its structural novelty and computational predictability. Researchers frequently search for "piperidine derivatives in drug discovery" or "cyclopropylamine applications," reflecting its growing importance. The tert-butyl group enhances stability, while the methylamino-cyclopropyl fragment contributes to bioactivity, making it a candidate for fragment-based ligand design—a trending approach in precision medicine.

From a synthetic chemistry perspective, CAS No. 1785456-50-9 exemplifies advancements in stereoselective cyclopropanation and N-Boc protection strategies. These techniques align with industry demands for green chemistry and atom-economical processes, addressing environmental concerns. Analytical methods like HPLC-MS and NMR spectroscopy are critical for characterizing this compound, as queried in "how to analyze piperidine derivatives"—a common search term among chemists.

Market trends indicate rising interest in small-molecule modulators for neurodegenerative diseases, where tert-butyl 2-(1-(methylamino)cyclopropyl)piperidine-1-carboxylate could play a role. Its blood-brain barrier permeability potential is another focal point, resonating with searches for "CNS-penetrant compounds." Furthermore, its patent landscape suggests applications in allosteric drug development, a cutting-edge area in personalized therapeutics.

In conclusion, CAS No. 1785456-50-9 represents a convergence of medicinal chemistry innovation and computational biology. Its multifaceted applications—from GPCR modulation to sustainable synthesis—position it as a compound of enduring scientific and industrial relevance.

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